Cas no 2243515-00-4 (3H-Imidazo[4,5-c]pyridine-6-carboxylic acid;dihydrochloride)

• Product Name: 3H-Imidazo[4,5-c]pyridine-6-carboxylic acid;dihydrochloride
• CAS No: 2243515-00-4
• MF: C₇H₇Cl₂N₃O₂
• MW: 236.055379152298
• CID: 5456798
• PubChem ID: 137971694
• Update Time: 2025-10-31

3H-Imidazo[4,5-c]pyridine-6-carboxylic acid;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 3H-Imidazo[4,5-c]pyridine-6-carboxylic acid;dihydrochloride
• EN300-6482770
• 3H-imidazo[4,5-c]pyridine-6-carboxylic acid dihydrochloride
• Z3331398571
• 2243515-00-4

• Inchi： 1S/C7H5N3O2.2ClH/c11-7(12)5-1-4-6(2-8-5)10-3-9-4;;/h1-3H,(H,9,10)(H,11,12);2*1H
• InChI Key： NBYVNHLRPBDLIX-UHFFFAOYSA-N
• SMILES： Cl.Cl.OC(C1=CC2=C(C=N1)NC=N2)=O

Computed Properties

• Exact Mass: 234.9915319g/mol
• Monoisotopic Mass: 234.9915319g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 197
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.9Ų

Additional information on 3H-Imidazo[4,5-c]pyridine-6-carboxylic acid;dihydrochloride

Professional Introduction to 3H-Imidazo[4,5-c]pyridine-6-carboxylic acid; dihydrochloride (CAS No: 2243515-00-4)

3H-Imidazo[4,5-c]pyridine-6-carboxylic acid; dihydrochloride, identified by the Chemical Abstracts Service Number (CAS No) 2243515-00-4, is a significant compound in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic organic molecule belongs to the imidazopyridine class, a structural motif known for its broad biological activity and therapeutic potential. The dihydrochloride salt form enhances the compound's solubility and stability, making it more suitable for various biochemical and pharmacological applications.

The imidazopyridine scaffold is a privileged structure in drug discovery, exhibiting diverse pharmacological effects due to its ability to interact with multiple biological targets. Specifically, 3H-Imidazo[4,5-c]pyridine-6-carboxylic acid; dihydrochloride has garnered attention for its potential in modulating enzyme activity and signaling pathways relevant to inflammatory diseases, neurodegenerative disorders, and cancer. Recent studies have highlighted its role as a lead compound in the development of novel therapeutic agents.

One of the most compelling aspects of this compound is its interaction with proteins involved in cellular signaling. Research has demonstrated that 3H-Imidazo[4,5-c]pyridine-6-carboxylic acid; dihydrochloride can selectively inhibit certain kinases and transcription factors, which are aberrantly activated in various pathological conditions. For instance, preclinical studies have shown promising results in its ability to suppress the activity of JNK (c-Jun N-terminal kinase) and p38 MAPK (mitogen-activated protein kinase) pathways, which are critical in regulating inflammation and cell survival.

The carboxylic acid moiety at the 6-position of the imidazopyridine ring contributes to the compound's bioactivity by allowing hydrogen bonding interactions with biological targets. This feature has been exploited in designing molecules with enhanced binding affinity and selectivity. Additionally, the presence of two chloride ions as counterions in the dihydrochloride salt form improves the compound's pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME).

In recent years, 3H-Imidazo[4,5-c]pyridine-6-carboxylic acid; dihydrochloride has been investigated for its potential in treating neuroinflammatory diseases. Studies have indicated that it may mitigate neuroinflammation by modulating microglial activation and reducing the production of pro-inflammatory cytokines. The compound's ability to cross the blood-brain barrier has also been a subject of interest, as it may offer a viable treatment option for central nervous system disorders.

Another area where this compound shows promise is in cancer therapy. Research has revealed that it can induce apoptosis in cancer cells by disrupting mitochondrial function and activating stress signaling pathways. Furthermore, its ability to inhibit angiogenesis—the formation of new blood vessels that supply nutrients to tumors—makes it a candidate for anti-cancer drug development. The dihydrochloride salt form ensures better solubility in aqueous media, facilitating intravenous administration—a critical factor in oncology treatments.

The synthesis of 3H-Imidazo[4,5-c]pyridine-6-carboxylic acid; dihydrochloride involves multi-step organic reactions that require precise control over reaction conditions to achieve high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the imidazopyridine core efficiently. The final step typically involves salt formation with hydrochloric acid to enhance stability and bioavailability.

Evaluation of 3H-Imidazo[4,5-c]pyridine-6-carboxylic acid; dihydrochloride's pharmacological profile has been conducted through both in vitro and in vivo studies. In cell-based assays, it has demonstrated significant activity against various disease models, including those relevant to autoimmune diseases and metabolic disorders. Animal models have further supported its therapeutic potential by showing reduced disease progression and improved physiological parameters upon treatment.

The compound's safety profile is another critical consideration in drug development. Preliminary toxicology studies have indicated that it exhibits low toxicity at therapeutic doses, with minimal side effects observed in animal models. However, further comprehensive toxicological assessments are necessary before human clinical trials can commence. These studies will focus on long-term exposure effects and potential drug-drug interactions.

Future research directions for 3H-Imidazo[4,5-c]pyridine-6-carboxylic acid; dihydrochloride include structural optimization to enhance its pharmacological properties further. By modifying substituents on the imidazopyridine ring or exploring derivatives with different functional groups, scientists aim to improve binding affinity, selectivity, and metabolic stability. Additionally, computational modeling techniques such as molecular docking simulations are being employed to predict interactions with biological targets more accurately.

The integration of artificial intelligence (AI) and machine learning (ML) into drug discovery has accelerated the development process for compounds like 3H-Imidazo[4,5-c]pyridine-6-carboxylic acid; dihydrochloride. AI-driven platforms can analyze vast datasets to identify promising candidates for further investigation based on their structural features and predicted bioactivity. This approach not only saves time but also enhances the likelihood of identifying novel therapeutics with high efficacy.

In conclusion,3H-Imidazo[4,5-c]pyridine-6-carboxylic acid; dihydrochloride (CAS No: 2243515-00-4) is a versatile compound with significant therapeutic potential across multiple disease areas. Its unique structural features enable interactions with key biological targets involved in inflammation、neurodegeneration、and cancer。Ongoing research continues to explore its full pharmacological spectrum，optimize its chemical structure，and translate preclinical findings into clinical applications that could benefit patients worldwide。